Cas no 100487-79-4 (1H-Indole-2,3-dione,4,5-dimethyl-)

• Product Name: 1H-Indole-2,3-dione,4,5-dimethyl-
• CAS No: 100487-79-4
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• CID: 124118
• PubChem ID: 266535
• Update Time: 2025-04-18

1H-Indole-2,3-dione,4,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2,3-dione,4,5-dimethyl-
• 4,5-dimethyl-1H-indole-2,3-dione
• 4,5-DIMETHYLISATIN
• 1H-Indole-2,3-dione,4,5-dimethyl
• 4,5-Dimethyl-indolin-2,3-dion
• 4,5-dimethyl-indoline-2,3-dione
• 100487-79-4
• NSC-104997
• SCHEMBL3743988
• NSC104997
• DTXSID70295729
• UZQSNRWCIFIUSJ-UHFFFAOYSA-N
• FT-0734464
• NCIOpen2_002151
• MLS002703811
• SMR001570525

• Inchi： 1S/C10H9NO2/c1-5-3-4-7-8(6(5)2)9(12)10(13)11-7/h3-4H,1-2H3,(H,11,12,13)
• InChI Key： UZQSNRWCIFIUSJ-UHFFFAOYSA-N
• SMILES： O=C1C(NC2C=CC(C)=C(C)C=21)=O

Computed Properties

• Exact Mass: 175.06300
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.17000
• LogP: 1.57620